2-[4-(1,3-benzothiazol-2-ylmethyl)-1-methyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-ylmethyl)-1-methylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C15H21N3OS/c1-17-7-8-18(10-12(17)6-9-19)11-15-16-13-4-2-3-5-14(13)20-15/h2-5,12,19H,6-11H2,1H3
• InChI Key: RNOFYACKXWINOM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1CCO)CC2=NC3=CC=CC=C3S2
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol

Description

2-[4-(1,3-benzothiazol-2-ylmethyl)-1-methyl-2-piperazinyl]ethanol, commonly known as BZPME, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. BZPME is a derivative of benzothiazole and piperazine, which are two compounds that have been extensively studied for their biological activities.

Scientific Research Applications

BZPME has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, BZPME has been shown to have antitumor activity against various cancer cell lines. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease due to its ability to inhibit acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine in the brain.
In materials science, BZPME has been used as a ligand for the synthesis of metal complexes that have potential applications in catalysis and sensing. In environmental science, BZPME has been studied as a potential fluorescent probe for the detection of heavy metal ions in water.

Mechanism of Action

The mechanism of action of BZPME is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. BZPME has been shown to inhibit acetylcholinesterase, which results in an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been linked to the antitumor and neuroprotective effects of BZPME.
Biochemical and Physiological Effects
BZPME has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that BZPME inhibits the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of acetylcholinesterase, which is involved in the degradation of acetylcholine in the brain.
In vivo studies have shown that BZPME has neuroprotective effects in animal models of Alzheimer's disease. It has also been shown to reduce the growth of tumors in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of BZPME is its potential as a drug candidate for the treatment of Alzheimer's disease and cancer. It has also been used as a ligand for the synthesis of metal complexes that have potential applications in catalysis and sensing.
One of the limitations of BZPME is its toxicity. It has been shown to have cytotoxic effects on normal cells at high concentrations. Therefore, careful consideration should be given to the dosage and administration of BZPME in any potential therapeutic applications.

Future Directions

There are several future directions for the study of BZPME. One direction is the further exploration of its potential as a drug candidate for the treatment of Alzheimer's disease and cancer. Another direction is the synthesis of novel metal complexes using BZPME as a ligand for potential applications in catalysis and sensing. Additionally, the development of new fluorescent probes for the detection of heavy metal ions in water using BZPME as a scaffold is another potential future direction.
Conclusion
BZPME is a chemical compound that has potential applications in various fields such as medicinal chemistry, materials science, and environmental science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of BZPME in these fields.

Synthesis Methods

BZPME can be synthesized by the reaction of 2-(bromomethyl)-1,3-benzothiazole with 1-methylpiperazine in the presence of a base such as potassium carbonate. The reaction yields BZPME as a white solid with a melting point of 186-187°C. The purity of the synthesized compound can be confirmed by various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.